4-Cyclopropylmethoxy-3-nitrobenzylamine
Overview
Description
4-Cyclopropylmethoxy-3-nitrobenzylamine, also known as 4-CPMNB, is a synthetic compound that has become increasingly popular in the scientific community due to its versatile applications in research. This compound can be used as a substrate, inhibitor, and activator in biochemical and physiological studies, making it a valuable tool for scientists. In
Scientific Research Applications
Inhibition of Nucleoside Transport Proteins
Research has shown that derivatives of nitrobenzylamine, such as 4-nitrobenzylthioinosine (NBTI), are potent inhibitors of the nucleoside transport protein ENT1. Studies investigating the introduction of alkylamine substituents into these compounds have demonstrated an increase in affinity for the transport protein. Specifically, elongation of the alkylamine chain improves the inhibitory potency, with cyclopropylamine derivatives exhibiting enhanced affinity due to the presence of bulky groups. These findings suggest the potential utility of these compounds in the development of drugs targeting nucleoside transport mechanisms (Tromp et al., 2005).
Heterocyclization Reactions
The synthesis of 3-alkoxy-2H-indazoles from o-nitrobenzylamines, through a one-step heterocyclization process, showcases the utility of nitrobenzylamine derivatives in organic synthesis. This reaction is influenced by the electronic and steric nature of the substituents, highlighting the versatility of these compounds in synthesizing heterocyclic structures, which are important in drug development (Mills et al., 2006).
Synthesis of Amino Acid Derivatives
A study on Gastrodia elata Blume isolated 4-hydroxybenzyl-substituted amino acid derivatives, showcasing the relevance of such structures in natural product chemistry. Although not directly related to 4-Cyclopropylmethoxy-3-nitrobenzylamine, this research underscores the interest in benzylamine derivatives for the discovery of bioactive compounds and the exploration of their biological activities (Guo et al., 2015).
Advanced Material Applications
Graphite powder and multiwalled carbon nanotubes have been chemically modified with 4-nitrobenzylamine (4-NBA), demonstrating the compound's utility beyond biological applications. This modification aims to enhance the material properties of graphite and carbon nanotubes, suggesting potential applications in electronics, sensing technologies, and material science (Wildgoose et al., 2005).
properties
IUPAC Name |
[4-(cyclopropylmethoxy)-3-nitrophenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3/c12-6-9-3-4-11(10(5-9)13(14)15)16-7-8-1-2-8/h3-5,8H,1-2,6-7,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGHGBHAYNZPQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=C(C=C2)CN)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropylmethoxy-3-nitrobenzylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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